Cas no 81975-60-2 (3-Pyridinecarboxamide,2,4-diamino-1,6-dihydro-6-oxo-N,1-bis(phenylmethyl)-)

• Product Name: 3-Pyridinecarboxamide,2,4-diamino-1,6-dihydro-6-oxo-N,1-bis(phenylmethyl)-
• CAS No: 81975-60-2
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 733701
• PubChem ID: 339404
• Update Time: 2025-04-19

3-Pyridinecarboxamide,2,4-diamino-1,6-dihydro-6-oxo-N,1-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,2,4-diamino-1,6-dihydro-6-oxo-N,1-bis(phenylmethyl)-
• 2,4-diamino-N,1-dibenzyl-6-oxopyridine-3-carboxamide
• NSC-366066
• MLS003171222
• 81975-60-2
• SMR001875128
• NSC366066
• DTXSID70320883

• Inchi： 1S/C20H20N4O2/c21-16-11-17(25)24(13-15-9-5-2-6-10-15)19(22)18(16)20(26)23-12-14-7-3-1-4-8-14/h1-11H,12-13,21-22H2,(H,23,26)
• InChI Key： ARUROLIWAHYIST-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C(NCC2C=CC=CC=2)=O)=C(N)N1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 348.159
• Monoisotopic Mass: 348.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 532.9°Cat760mmHg
• Flash Point: 276.1°C
• Refractive Index: 1.662

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides